2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine

• IUPAC Name: 2-(1-benzylsulfonylpyrrolidin-3-yl)oxy-3-bromopyridine
• InChI: InChI=1S/C16H17BrN2O3S/c17-15-7-4-9-18-16(15)22-14-8-10-19(11-14)23(20,21)12-13-5-2-1-3-6-13/h1-7,9,14H,8,10-12H2
• InChI Key: JCAAKULUMYHBPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=CC=N2)Br)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C16H17BrN2O3S
• Molecular Weight: 397.3 g/mol

Description

The compound “2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is a common structure in many biologically active compounds and is often used in medicinal chemistry. This particular compound also contains a benzylsulfonyl group and a bromopyridine group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a benzylsulfonyl group, and a bromopyridine group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Novel sulfonamide derivatives, including those related to the chemical structure of interest, have been synthesized and shown to possess antimicrobial activity. Computational calculations provided insights into the reactivity and potential efficacy of these compounds (Fahim & Ismael, 2019).
• Research on the synthesis of novel 4-pyrrolidin-3-cyanopyridine derivatives from related bromopyridine compounds revealed antimicrobial properties against a range of bacteria, highlighting their potential as antimicrobial agents (Bogdanowicz et al., 2013).

Chemical Synthesis and Characterization

• The synthesis of 2-(phenylsulfonyl)amino pyridine through sulfonylation processes and its potential as an antimicrobial agent indicates the relevance of related sulfonamide structures in medicinal chemistry (Ijeomah & Tseeka, 2021).
• Cross-coupling reactions involving 3-bromopyridine and sulfonamides catalyzed by copper compounds have been studied for synthesizing N-(3-Pyridinyl)-substituted sulfonamides, showcasing the versatility and chemical reactivity of bromopyridine derivatives (Han, 2010).

Structural and Catalytic Studies

• Copper(II) complexes with sulfonamides derived from 2-picolylamine, including those structurally related to the query compound, have been explored for their use as chemical nucleases, demonstrating the potential for biochemical applications (Macías et al., 2006).
• Structural and NMR spectroscopic studies of 2-phenylsulfanylpyridine and its derivatives offer insights into the chemical properties and potential applications of related compounds in coordination chemistry and catalysis (Mruk et al., 2020).